Cas no 1354355-79-5 (6-(pyrazin-2-yl)pyridine-3-carboxylic acid)

• Product Name: 6-(pyrazin-2-yl)pyridine-3-carboxylic acid
• CAS No: 1354355-79-5
• MF: C₁₀H₇N₃O₂
• MW: 201.181481599808
• CID: 5695248
• PubChem ID: 68083397
• Update Time: 2025-05-20

6-(pyrazin-2-yl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(pyrazin-2-yl)pyridine-3-carboxylic acid
• 6-(PYRAZIN-2-YL)NICOTINICACID
• SCHEMBL10266936
• 1354355-79-5
• EN300-1628119
• 6-(PYRAZIN-2-YL)NICOTINIC ACID
• 3-Pyridinecarboxylic acid, 6-(2-pyrazinyl)-

• Inchi： 1S/C10H7N3O2/c14-10(15)7-1-2-8(13-5-7)9-6-11-3-4-12-9/h1-6H,(H,14,15)
• InChI Key： RWXJCUPYAXCGFZ-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C(C=C1)C1C=NC=CN=1)=O

Computed Properties

• Exact Mass: 201.053826475g/mol
• Monoisotopic Mass: 201.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 76Ų

Experimental Properties

• Density: 1.369±0.06 g/cm3(Predicted)
• Boiling Point: 415.2±45.0 °C(Predicted)
• pka: 2.89±0.10(Predicted)

Additional information on 6-(pyrazin-2-yl)pyridine-3-carboxylic acid

Introduction to 6-(pyrazin-2-yl)pyridine-3-carboxylic acid (CAS No. 1354355-79-5)

6-(pyrazin-2-yl)pyridine-3-carboxylic acid, identified by the CAS number 1354355-79-5, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of pyridine derivatives, characterized by a pyridine ring fused with a pyrazine moiety. The structural arrangement of these heterocyclic systems imparts unique chemical and biological properties, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of 6-(pyrazin-2-yl)pyridine-3-carboxylic acid consists of a pyridine ring at the 3-position substituted with a pyrazin-2-yl group. This specific configuration facilitates diverse interactions with biological targets, including enzymes and receptors, which are critical for drug action. The presence of both nitrogen-containing rings enhances the compound's potential for hydrogen bonding and other non-covalent interactions, which are essential for binding affinity and selectivity in drug design.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various therapeutic pathways. 6-(pyrazin-2-yl)pyridine-3-carboxylic acid has emerged as a promising candidate in this context due to its structural features. Researchers have explored its potential in inhibiting kinases, which are overexpressed in many cancers and inflammatory diseases. The pyrazinopyridine core has been shown to exhibit inhibitory activity against several kinases by competing with ATP binding or modulating enzyme conformation.

One of the most compelling aspects of 6-(pyrazin-2-yl)pyridine-3-carboxylic acid is its versatility in drug design. The compound can be further modified through functionalization at various positions to enhance its pharmacological properties. For instance, introducing carboxylic acid groups or amides at the 3-position or 5-position can improve solubility and bioavailability, while substituents such as halogens or alkyl groups can fine-tune binding affinity and selectivity.

Recent studies have highlighted the role of 6-(pyrazin-2-yl)pyridine-3-carboxylic acid in addressing neurological disorders. The compound's ability to cross the blood-brain barrier and interact with central nervous system (CNS) targets makes it an attractive candidate for treating conditions such as Alzheimer's disease, Parkinson's disease, and depression. Preclinical studies have demonstrated that derivatives of this scaffold can modulate neurotransmitter systems, potentially leading to novel therapeutic interventions.

The synthesis of 6-(pyrazin-2-yl)pyridine-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which allow for the efficient construction of the pyrazinopyridine core. Additionally, nucleophilic substitution reactions and cyclization strategies can be employed to introduce functional groups and achieve the desired molecular architecture.

The pharmacokinetic profile of 6-(pyrazin-2-yl)pyridine-3-carboxylic acid is another critical factor in its development as a drug candidate. In vitro and in vivo studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. These studies indicate that the compound exhibits moderate solubility in water and lipids, suggesting potential for oral administration. Furthermore, preliminary data suggest that it undergoes biotransformation via Phase II metabolic pathways, which could influence its half-life and clearance rates.

Regulatory considerations play a significant role in the development of 6-(pyrazin-2-yl)pyridine-3-carboxylic acid as a pharmaceutical agent. Compliance with Good Manufacturing Practices (GMP) and submission of comprehensive toxicological data are essential steps toward obtaining regulatory approval. Safety assessments, including acute toxicity studies, genotoxicity testing, and long-term chronic toxicity evaluations, are crucial to ensure that the compound is safe for human use.

The future prospects of 6-(pyrazin-2-yl)pyridine-3-carboxylic acid are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Advances in computational chemistry and high-throughput screening technologies are expected to accelerate the discovery of novel derivatives with enhanced efficacy and reduced side effects. Collaborative efforts between academic institutions and pharmaceutical companies will be instrumental in translating these findings into clinical reality.

In conclusion,6-(pyrazin-2-yl)pyridine-3-carboxylic acid (CAS No. 1354355-79-5) represents a significant advancement in medicinal chemistry due to its structural versatility and potential therapeutic applications. Its role in developing kinase inhibitors, addressing neurological disorders, and serving as a scaffold for further drug design underscores its importance in modern pharmaceutical research. As our understanding of biological targets continues to evolve,6-(pyrazin-2-y l ) py rid ine - 3 - car box y l ic ac id is poised to play a pivotal role in shaping the future of drug discovery and development.